Cas no 59702-19-1 (Piperazinone, 1-butyl-6-methyl- (9CI))
59702-19-1 structure
Product Name:Piperazinone, 1-butyl-6-methyl- (9CI)
CAS No:59702-19-1
MF:C9H18N2O
MW:170.252022266388
CID:950541
PubChem ID:45099552
Update Time:2025-04-19
Piperazinone, 1-butyl-6-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazinone, 1-butyl-6-methyl- (9CI)
- 1-BUTYL-5-METHYLPIPERAZIN-2-ONE
- 1-butyl-6-methylpiperazin-2-one
- 59702-19-1
- DTXSID60667956
- DB-327244
- Piperazinone, 1-butyl-6-methyl-
-
- Inchi: 1S/C9H18N2O/c1-3-4-5-11-8(2)6-10-7-9(11)12/h8,10H,3-7H2,1-2H3
- InChI Key: DSOPHYCMGBGOHQ-UHFFFAOYSA-N
- SMILES: O=C1CNCC(C)N1CCCC
Computed Properties
- Exact Mass: 170.14204
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
Piperazinone, 1-butyl-6-methyl- (9CI) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
59702-19-1 (Piperazinone, 1-butyl-6-methyl- (9CI)) Related Products
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- 1000577-03-6((4-amino-6-bromopyridin-2-yl)methanol)
- 74879-13-3(1,5-Dimethylpiperazin-2-one)
- 1000577-07-0((5E)-BiMatoprost)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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